5-Methyl-2H-[1,2,4]oxadiazolo[2,3-C]quinazolin-2-one

• CAS No.: 61844-46-0
• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 5-methyl-[1,2,4]oxadiazolo[2,3-c]quinazolin-2-one
• InChI: InChI=1S/C10H7N3O2/c1-6-11-8-5-3-2-4-7(8)9-12-10(14)15-13(6)9/h2-5H,1H3
• InChI Key: BOTRISROTHQOQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C3=NC(=O)ON13

Description

5-Methyl-2H-[1,2,4]oxadiazolo[2,3-C]quinazolin-2-one is a heterocyclic compound that belongs to the quinazolinone family. Quinazolinones are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . The structure of this compound includes a fused benzene ring with an oxadiazole and quinazolinone moiety, making it a unique and interesting compound for scientific research .

Preparation Methods

The synthesis of 5-Methyl-2H-[1,2,4]oxadiazolo[2,3-C]quinazolin-2-one typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of anthranilic acid derivatives with acetic anhydride to form benzoxazinone intermediates, which are then further reacted with hydrazine derivatives to form the desired oxadiazoloquinazolinone structure . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

5-Methyl-2H-[1,2,4]oxadiazolo[2,3-C]quinazolin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid to form oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Ring-closure reactions: The oxadiazole ring can participate in ring-closure reactions to form polycyclic derivatives.

Scientific Research Applications

Chemistry: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial, anticancer, and anti-inflammatory activities, making it a candidate for drug development.

Medicine: It has shown potential as a therapeutic agent for treating various diseases, including cancer and infectious diseases.

Industry: The compound can be used in the development of agrochemicals and veterinary products.

Mechanism of Action

The mechanism of action of 5-Methyl-2H-[1,2,4]oxadiazolo[2,3-C]quinazolin-2-one involves its interaction with specific molecular targets and pathways. For example, it may inhibit enzymes or receptors involved in disease pathways, leading to therapeutic effects . The compound’s structure allows it to bind to target proteins, disrupting their function and leading to the desired biological outcomes .

Comparison with Similar Compounds

5-Methyl-2H-[1,2,4]oxadiazolo[2,3-C]quinazolin-2-one can be compared with other quinazolinone derivatives, such as:

Quinazolin-2(1H)-one: Known for its antimicrobial and anticancer activities.

Quinazolin-4(3H)-one: Exhibits anti-inflammatory and anticonvulsant properties.

2,3-Dihydro-5H-oxazolo[2,3-b]quinazolin-5-one: Used as an intermediate in the synthesis of various biologically active compounds.

The uniqueness of this compound lies in its fused oxadiazole and quinazolinone structure, which imparts distinct chemical and biological properties .